rac-(1r,4r)-4-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid, trans
Overview
Description
Rac-(1r,4r)-4-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid, trans (also known as RCP) is a novel small molecule that has been studied for its potential applications in the field of scientific research. It is a chiral compound, which means that it has two different configurations that can exist in the same molecule. RCP has been studied for its ability to interact with proteins, enzymes, and other biological targets, making it a promising tool for scientific research.
Mechanism of Action
RCP has been studied for its ability to interact with proteins and enzymes. It has been found to bind to proteins and enzymes, modulating their activity and altering the biological processes they are involved in. Additionally, RCP has been found to interact with other small molecules, such as hormones and neurotransmitters, making it a potential tool for drug development.
Biochemical and Physiological Effects
RCP has been studied for its potential to modulate biochemical and physiological processes. It has been found to interact with proteins and enzymes, modulating their activity and altering the biological processes they are involved in. Additionally, RCP has been found to interact with other small molecules, such as hormones and neurotransmitters, making it a potential tool for drug development.
Advantages and Limitations for Lab Experiments
RCP has several advantages and limitations for use in lab experiments. One advantage of using RCP is its ability to interact with proteins and enzymes, making it a potential tool for studying protein-protein interactions, enzyme-substrate interactions, and other biological processes. Additionally, RCP has been found to interact with other small molecules, such as hormones and neurotransmitters, making it a potential tool for drug development. A limitation of using RCP is that it is a chiral compound, meaning that it has two different configurations that can exist in the same molecule. This can make it difficult to accurately measure the effects of RCP in lab experiments.
Future Directions
There are a number of potential future directions for research involving RCP. One potential direction is to further explore its potential to act as a drug target and its ability to interact with other small molecules, making it a potential tool for drug development. Additionally, further research could be conducted on its potential to modulate gene expression and its ability to interact with proteins and enzymes, making it a potential tool for gene therapy and gene editing. Additionally, further research could be conducted on its potential to modulate biochemical and physiological processes, making it a potential tool for studying disease and developing treatments. Finally, research could be conducted on its ability to interact with proteins and enzymes, making it a potential tool for studying protein-protein interactions, enzyme-substrate interactions, and other biological processes.
Synthesis Methods
RCP can be synthesized using a variety of methods, including chemical synthesis, enzymatic synthesis, and biocatalysis. Chemical synthesis involves the use of organic compounds and catalysts to form the desired molecule. Enzymatic synthesis involves the use of enzymes to catalyze the reaction, while biocatalysis involves the use of microorganisms to catalyze the reaction. All of these methods can be used to synthesize RCP in a laboratory setting.
Scientific Research Applications
RCP has been studied for its potential applications in scientific research. It has been found to interact with proteins and enzymes, making it a promising tool for studying protein-protein interactions, enzyme-substrate interactions, and other biological processes. RCP has also been studied for its potential to modulate gene expression, making it a potential tool for gene therapy and gene editing. Additionally, RCP has been studied for its potential to act as a drug target and for its ability to interact with other small molecules, making it a potential tool for drug development.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1r,4r)-4-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid, trans involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-bromopyrimidine", "cyclohexene", "sodium hydride", "ethyl bromoacetate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-bromopyrimidine is reacted with cyclohexene in the presence of sodium hydride to form 4-(cyclohexen-1-yl)pyrimidine.", "Step 2: 4-(cyclohexen-1-yl)pyrimidine is then reacted with ethyl bromoacetate in the presence of sodium hydroxide to form ethyl 4-(cyclohexen-1-yl)pyrimidine-2-carboxylate.", "Step 3: Ethyl 4-(cyclohexen-1-yl)pyrimidine-2-carboxylate is hydrolyzed with hydrochloric acid to form 4-(cyclohexen-1-yl)pyrimidine-2-carboxylic acid.", "Step 4: 4-(cyclohexen-1-yl)pyrimidine-2-carboxylic acid is then treated with sodium bicarbonate to form the corresponding sodium salt.", "Step 5: The sodium salt is then reacted with sodium hydroxide to form rac-(1r,4r)-4-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid, trans.", "Step 6: The product is purified by recrystallization from methanol and diethyl ether, and dried under vacuum to obtain the final compound." ] } | |
CAS RN |
2090306-96-8 |
Product Name |
rac-(1r,4r)-4-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid, trans |
Molecular Formula |
C11H14N2O2 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
